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Compound of Interest

Compound Name: (S)-morpholin-2-ylmethanol

Cat. No.: B189779 Get Quote

An In-depth Technical Guide on (S)-morpholin-2-ylmethanol Hydrochloride: Properties,

Handling, and Applications

For Researchers, Scientists, and Drug Development
Professionals
This technical guide provides a comprehensive overview of (S)-morpholin-2-ylmethanol
hydrochloride, a chiral building block of significant interest in the pharmaceutical and chemical

industries. The document details its physicochemical properties, safe handling and storage

procedures, and its applications in drug discovery and organic synthesis.

Physicochemical Properties
(S)-morpholin-2-ylmethanol hydrochloride is the salt form of (S)-morpholin-2-ylmethanol,
which enhances the compound's stability and solubility in aqueous media, facilitating its use in

various synthetic and biological applications.[1][2] The morpholine ring is a valued scaffold in

medicinal chemistry, known for improving pharmacokinetic properties in drug candidates.[3]

Quantitative data for the hydrochloride salt and its corresponding free base are summarized

below.

Table 1: Physicochemical Data for (S)-morpholin-2-ylmethanol Hydrochloride
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Property Value Reference

CAS Number 1313584-92-7 [4][5]

Molecular Formula C₅H₁₂ClNO₂ [4][5][6]

Molecular Weight 153.61 g/mol [5]

Appearance White to off-white solid/powder [4][7]

Purity ≥97-99% [4][7]

| Storage Temperature | 2-8°C, under inert atmosphere |[5][8] |

Table 2: Computed Properties for (S)-morpholin-2-ylmethanol (Free Base)

Property Value Reference

Molecular Formula C₅H₁₁NO₂ [9]

Molecular Weight 117.15 g/mol [9]

XLogP3-AA -1.2 [9]

Hydrogen Bond Donor Count 2 [9]

Hydrogen Bond Acceptor

Count
3 [9]

| Topological Polar Surface Area | 41.5 Å² |[9] |

Synthesis and Analytical Characterization
The hydrochloride salt is typically prepared through the reaction of the free base, (S)-
morpholin-2-ylmethanol, with hydrochloric acid, followed by crystallization. This process is

crucial for obtaining a stable, solid form suitable for further use.[10]

General Synthesis Protocol
A generalized protocol for the preparation of the hydrochloride salt involves the following steps:
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Dissolution: Dissolve the free base, (S)-morpholin-2-ylmethanol, in a suitable organic

solvent.

Acidification: Add a stoichiometric amount of hydrochloric acid (often as a solution in a

solvent like isopropanol or ether) to the mixture while stirring.

Crystallization: Allow the mixture to stir at a controlled temperature (e.g., -10 to 60°C) for a

period of 0.5 to 24 hours to induce crystallization of the hydrochloride salt.[10]

Isolation: Collect the resulting solid precipitate by filtration.

Purification: Wash the isolated solid with a cold solvent to remove any unreacted starting

materials or impurities.

Drying: Dry the final product under a vacuum to yield the purified (S)-morpholin-2-
ylmethanol hydrochloride.

(S)-morpholin-2-ylmethanol
(Free Base)

Reaction & Salt Formation

Hydrochloric Acid
(in solvent)

Crystallization Filtration & Washing (S)-morpholin-2-ylmethanol HCl
(Purified Solid)

Click to download full resolution via product page

General workflow for the synthesis of the hydrochloride salt.

Analytical Workflow
The identity, purity, and quality of the final product are confirmed using standard analytical

techniques. High-Performance Liquid Chromatography (HPLC) is used to assess purity, while

Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) spectroscopy are used to

confirm the structure and identity of the compound.[5][11]
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Final Product Sample

Purity Assessment
(HPLC)
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Standard analytical workflow for quality control.

Safety and Handling
Proper handling of (S)-morpholin-2-ylmethanol hydrochloride is essential to ensure laboratory

safety. The following information is based on data for structurally similar compounds and

general best practices; users must consult the specific Safety Data Sheet (SDS) for the product

they are using.

Table 3: Hazard and Precautionary Information Note: This data is derived from the SDS for 2-

(Morpholin-2-yl)ethan-1-ol hydrochloride, a structurally related compound, and should be used

for guidance only.[12]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b189779?utm_src=pdf-body-img
https://www.benchchem.com/product/b189779?utm_src=pdf-body
https://static.cymitquimica.com/products/10/pdf/sds-F721458.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b189779?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Category Information

Pictograms GHS07 (Exclamation Mark)

Signal Word Warning

Hazard Statements

H302: Harmful if swallowed. H315: Causes skin

irritation. H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Precautionary Statements

P261: Avoid breathing dust. P280: Wear

protective gloves/eye protection/face protection.

P301+P312: IF SWALLOWED: Call a POISON

CENTER/doctor if you feel unwell. P302+P352:

IF ON SKIN: Wash with plenty of water.

P305+P351+P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.

Recommended Handling Procedures:
Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume

hood.[12][13]

Personal Protective Equipment (PPE): Wear appropriate protective gloves, safety glasses

with side shields or goggles, and a lab coat.[14]

Hygiene: Avoid contact with skin, eyes, and clothing.[8] Do not eat, drink, or smoke in the

handling area. Wash hands thoroughly after handling.[8][12]

Spill Response: In case of a spill, avoid dust formation.[8] Absorb the material with an inert,

non-combustible material and place it in a suitable container for disposal.

Storage Recommendations:
Store in a tightly closed container in a dry, cool, and well-ventilated place.[8][13]

For maximum stability, store at 2-8°C under an inert atmosphere.[5][8]
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Keep away from incompatible materials such as strong oxidizing agents.[13]

Applications in Drug Development
(S)-morpholin-2-ylmethanol hydrochloride serves as a crucial chiral intermediate in the

synthesis of complex bioactive molecules, particularly those targeting the central nervous

system (CNS).[3][10] The morpholine heterocycle often imparts favorable properties such as

improved aqueous solubility, metabolic stability, and permeability across the blood-brain barrier

(BBB).[3]

The use of a specific enantiomer, in this case, the (S)-form, is critical in modern drug design, as

different stereoisomers can exhibit vastly different pharmacological activities and safety

profiles. The hydrochloride salt form is preferred in development to improve handling, stability,

and formulation characteristics.[1][15] This building block is typically introduced during the lead

generation or lead optimization phases of the drug discovery process.
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((S)-morpholin-2-ylmethanol HCl)
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(Library Synthesis)

 Incorporation Lead Optimization
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 Screening Preclinical Development
(In vivo/In vitro Testing)

 Refinement 
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Role of the building block in the drug discovery pipeline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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